4-[2-[(4-Chlorobenzyl)sulfonyl]-6-(methoxymethyl)-4-pyrimidinyl]morpholine
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Description
Scientific Research Applications
Fluorescence Properties and Computational Studies
- A study by Hagimori et al. (2019) explored the synthesis, photophysical evaluation, and computational study of pyridine compounds, including those with morpholino groups. These compounds showed high fluorescence quantum yields in both solution and the solid state. The study provides insights into the design of fluorescent materials for potential applications in imaging and sensing technologies. Read more.
PET Imaging Agents for Parkinson's Disease
- Research by Wang et al. (2017) on the synthesis of [11C]HG-10-102-01, a potential PET imaging agent for LRRK2 enzyme in Parkinson's disease, highlights the relevance of morpholino pyrimidinyl compounds in developing diagnostic tools for neurodegenerative diseases. This work illustrates the application of such compounds in medical imaging. Read more.
Antimicrobial and Modulating Activity
- A study on the modulation of antibiotic activity against multidrug-resistant strains by Oliveira et al. (2015) found that 4-(Phenylsulfonyl) morpholine exhibits antimicrobial and modulating activity. This demonstrates the compound's potential in enhancing the efficacy of antibiotics against resistant bacteria, indicating its application in addressing antimicrobial resistance. Read more.
Synthesis and Structural Studies
- Kumar et al. (2012) reported on the synthesis and structural analysis of compounds including morpholino pyrimidinyl structures. These studies contribute to our understanding of the molecular configurations and interactions that are critical for designing compounds with specific biological or chemical properties. Read more.
Environmental and Chemical Stability Analysis
- The degradation of chlorimuron-ethyl by Aspergillus niger , as studied by Sharma et al. (2012), highlights the environmental applications of studying morpholino pyrimidinyl compounds. Understanding the microbial degradation pathways of herbicides can lead to more environmentally sustainable agricultural practices. Read more.
properties
IUPAC Name |
4-[2-[(4-chlorophenyl)methylsulfonyl]-6-(methoxymethyl)pyrimidin-4-yl]morpholine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H20ClN3O4S/c1-24-11-15-10-16(21-6-8-25-9-7-21)20-17(19-15)26(22,23)12-13-2-4-14(18)5-3-13/h2-5,10H,6-9,11-12H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QLOOGVSXMRNBJP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COCC1=CC(=NC(=N1)S(=O)(=O)CC2=CC=C(C=C2)Cl)N3CCOCC3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H20ClN3O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
397.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.